Cas no 111198-08-4 (1H-Benzotriazole-1-acetonitrile)
111198-08-4 structure
Product Name:1H-Benzotriazole-1-acetonitrile
CAS No:111198-08-4
MF:C8H6N4
MW:158.160040378571
MDL:MFCD00082568
CID:129166
PubChem ID:24870420
Update Time:2025-04-18
1H-Benzotriazole-1-acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-(1H-Benzo[d][1,2,3]triazol-1-yl)acetonitrile
- 1H-BENZOTRIAZOLE-1-ACETONITRILE
- 1H-BENZOTRIAZOLE-2-ACETONITRILE
- 2-(benzotriazol-1-yl)acetonitrile
- Benzotriazol-1-ylacetonitrile
- 2-(1H-Benzotriazol-1-yl)acetonitrile
- 2-(1H-1,2,3-benzotriazol-1-yl)acetonitrile
- 1H-Benzotriazol-1-ylacetonitrile
- AS-11260
- Z56757683
- DIFOLZGBHRDEFT-UHFFFAOYSA-N
- AB92485
- Cambridge id 5140846
- 1H-Benzotriazole-1-acetonitrile, 95%
- DTXSID40354897
- s10084
- CS-0204238
- 111198-08-4
- MFCD00082568
- AKOS001027433
- Enamine_005675
- Benzotriazol-1-yl-acetonitrile
- A2202
- FT-0642723
- HMS1410B21
- IDI1_007910
- SCHEMBL285179
- DB-026977
- 1H-Benzotriazole-1-acetonitrile
-
- MDL： MFCD00082568
- Inchi： 1S/C8H6N4/c9-5-6-12-8-4-2-1-3-7(8)10-11-12/h1-4H,6H2
- InChI Key： DIFOLZGBHRDEFT-UHFFFAOYSA-N
- SMILES： N1(CC#N)C2C=CC=CC=2N=N1
Computed Properties
- Exact Mass: 158.05900
- Monoisotopic Mass: 158.059
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 206
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 54.5A^2
Experimental Properties
- Color/Form: Not determined
- Density: 1.30±0.1 g/cm3 (20 ºC 760 Torr),
- Melting Point: 84-89 °C (lit.)
- Boiling Point: 370.1±25.0 °C at 760 mmHg
- Flash Point: 177.6±23.2 °C
- Refractive Index: 1.689
- Solubility: Very slightly soluble (0.54 g/l) (25 º C),
- PSA: 54.50000
- LogP: 0.95488
- Solubility: Not determined
- Vapor Pressure: 0.0±0.8 mmHg at 25°C
1H-Benzotriazole-1-acetonitrile Security Information
-
Symbol:
- Signal Word：Warning
- Hazard Statement： H302-H312-H315-H319-H332-H335
- Warning Statement： P261-P280-P305+P351+P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 20/21/22-36/37/38
- Safety Instruction： S26; S36
-
Hazardous Material Identification：
- Risk Phrases：R20/21/22
- Safety Term：26-36
- Storage Condition：Store at room temperature
1H-Benzotriazole-1-acetonitrile Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1H-Benzotriazole-1-acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM159186-10g |
2-(1H-Benzo[d][1,2,3]triazol-1-yl)acetonitrile |
111198-08-4 | 97% | 10g |
$371 | 2021-06-08 | |
| Fluorochem | 092616-250mg |
2-(1H-Benzo[d][1,2,3]triazol-1-yl)acetonitrile |
111198-08-4 | 95% | 250mg |
￡40.00 | 2022-03-01 | |
| Fluorochem | 092616-1g |
2-(1H-Benzo[d][1,2,3]triazol-1-yl)acetonitrile |
111198-08-4 | 95% | 1g |
￡80.00 | 2022-03-01 | |
| Apollo Scientific | OR301126-1g |
1H-Benzotriazole-1-acetonitrile |
111198-08-4 | 0.98 | 1g |
£43.00 | 2025-02-19 | |
| TRC | B130160-50mg |
1H-Benzotriazole-1-acetonitrile |
111198-08-4 | 50mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B130160-100mg |
1H-Benzotriazole-1-acetonitrile |
111198-08-4 | 100mg |
$ 65.00 | 2022-06-07 | ||
| TRC | B130160-500mg |
1H-Benzotriazole-1-acetonitrile |
111198-08-4 | 500mg |
$ 185.00 | 2022-06-07 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | H14420-1g |
2-(1H-Benzo[d][1,2,3]triazol-1-yl)acetonitrile |
111198-08-4 | 95% | 1g |
¥978.0 | 2023-09-07 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | H833558-1g |
1H-BENZOTRIAZOLE-1-ACETONITRILE |
111198-08-4 | 95% | 1g |
￥429.30 | 2022-01-10 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 467529-5G |
1H-Benzotriazole-1-acetonitrile |
111198-08-4 | 95% | 5G |
￥4473.51 | 2022-02-24 |
1H-Benzotriazole-1-acetonitrile Related Literature
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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